Cas no 2228511-93-9 (1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine)
1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine
- 2228511-93-9
- 1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine
- EN300-1970077
-
- Inchi: 1S/C10H17F2NO/c1-10(13,9(11)12)5-6-4-7-2-3-8(6)14-7/h6-9H,2-5,13H2,1H3
- InChI Key: RMGFOSJJKDZRSN-UHFFFAOYSA-N
- SMILES: FC(C(C)(CC1CC2CCC1O2)N)F
Computed Properties
- Exact Mass: 205.12782049g/mol
- Monoisotopic Mass: 205.12782049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970077-0.05g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-0.1g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-0.25g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-0.5g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-1.0g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 1g |
$2068.0 | 2023-05-27 | ||
| Enamine | EN300-1970077-2.5g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-5.0g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 5g |
$5995.0 | 2023-05-27 | ||
| Enamine | EN300-1970077-10.0g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 10g |
$8889.0 | 2023-05-27 | ||
| Enamine | EN300-1970077-1g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-1970077-5g |
1,1-difluoro-2-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-amine |
2228511-93-9 | 5g |
$4309.0 | 2023-09-16 |
1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine
Professional Introduction to Compound with CAS No. 2228511-93-9 and Product Name: 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine
The compound with the CAS number 2228511-93-9, specifically identified as 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.
The molecular structure of this compound features a difluoro substituent at the 1,1-position, which contributes to its distinct electronic and steric characteristics. The presence of a bicyclo2.2.1heptan moiety at the 3-position introduces a high degree of complexity, making it an intriguing candidate for further investigation. This bicyclic system is known for its stability and rigidity, which can be leveraged to design molecules with specific binding affinities and metabolic profiles.
In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The difluoro group in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of several drug candidates. Studies have demonstrated that fluorine atoms can modulate the electronic distribution of molecules, leading to improved interactions with biological targets.
The 7-oxabicyclo2.2.1heptan ring system adds another layer of complexity to this molecule, offering potential for diverse chemical modifications and functionalizations. This structural motif has been explored in various pharmaceutical contexts, where its ability to mimic natural product scaffolds has been exploited to develop novel therapeutic agents. The combination of these structural features makes 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine a promising candidate for further research.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies have suggested that this compound may exhibit significant interactions with various biological targets, including enzymes and receptors involved in disease pathways. These predictions are based on the compound's ability to fit into binding pockets with high complementarity, as determined by docking simulations.
The synthesis of this compound presents unique challenges due to its intricate structure. However, recent improvements in synthetic methodologies have made it more feasible to access such complex molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the bicyclic system and introducing the necessary functional groups.
In addition to its potential therapeutic applications, this compound may also find utility in other areas of research, such as materials science and agrochemistry. The unique properties of fluorinated compounds make them attractive for developing advanced materials with specific functionalities. Furthermore, their stability under various conditions makes them suitable for use in agricultural applications where durability is essential.
Current research efforts are focused on optimizing the synthesis of this compound and exploring its biological activity further. Preclinical studies are underway to evaluate its efficacy and safety profile in various disease models. These studies aim to provide a solid foundation for future clinical trials and potential therapeutic applications.
The development of novel pharmaceutical agents relies heavily on the discovery and characterization of new chemical entities like 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine. Its unique structural features offer a wealth of opportunities for innovation in drug design and discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.
The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence is accelerating the pace at which new compounds like this one are being discovered and evaluated. These tools enable researchers to rapidly assess large libraries of molecules for potential biological activity, thereby streamlining the drug discovery process.
In conclusion, 1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural properties make it an attractive candidate for further investigation, and ongoing research efforts are expected to yield valuable insights into its biological activity and therapeutic potential.
2228511-93-9 (1,1-difluoro-2-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)